1,2-Epoxybutane
1,2-Epoxybutane
1,2-Epoxybutane is an epoxide.
1,2-Epoxybutane is primarily used as a stabilizer in chlorinated hydrocarbon solvents. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-epoxybutane in humans. Irritation and inflammation of the nasal passageways, lungs, and skin have been observed in animal studies following acute inhalation and dermal exposures. Chronic inhalation exposure of rats and mice to 1,2-epoxybutane causes degenerative lesions of the nasal cavity. In a National Toxicology Program (NTP) study, tumors of the nasal cavity and alveolar/bronchial tumors were produced in rats, while no tumors were observed in mice. The International Agency for Research on Cancer (IARC) has classified 1,2-epoxybutane as a Group 2B, possibly carcinogenic to humans.
1,2-butylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point near 0°F. Density about 6.9 lb / gal. Soluble in water. Boiling point near 140°F. Flammable over a wide range of vapor-air concentrations. May polymerize with the evolution of heat and possible rupture of container if contaminated. Vapors irritate eyes, skin and respiratory system. Prolonged contact with skin may cause in delayed burns. Vapors are heavier than air. Used as an intermediate to make various polymers. Chemicals that polymerize are often stabilized by refrigeration.
1,2-Epoxybutane is primarily used as a stabilizer in chlorinated hydrocarbon solvents. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-epoxybutane in humans. Irritation and inflammation of the nasal passageways, lungs, and skin have been observed in animal studies following acute inhalation and dermal exposures. Chronic inhalation exposure of rats and mice to 1,2-epoxybutane causes degenerative lesions of the nasal cavity. In a National Toxicology Program (NTP) study, tumors of the nasal cavity and alveolar/bronchial tumors were produced in rats, while no tumors were observed in mice. The International Agency for Research on Cancer (IARC) has classified 1,2-epoxybutane as a Group 2B, possibly carcinogenic to humans.
1,2-butylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point near 0°F. Density about 6.9 lb / gal. Soluble in water. Boiling point near 140°F. Flammable over a wide range of vapor-air concentrations. May polymerize with the evolution of heat and possible rupture of container if contaminated. Vapors irritate eyes, skin and respiratory system. Prolonged contact with skin may cause in delayed burns. Vapors are heavier than air. Used as an intermediate to make various polymers. Chemicals that polymerize are often stabilized by refrigeration.
Brand Name:
Vulcanchem
CAS No.:
106-88-7
VCID:
VC21233221
InChI:
InChI=1S/C4H8O/c1-2-4-3-5-4/h4H,2-3H2,1H3
SMILES:
CCC1CO1
Molecular Formula:
C4H8O
Molecular Weight:
72.11 g/mol
1,2-Epoxybutane
CAS No.: 106-88-7
Cat. No.: VC21233221
Molecular Formula: C4H8O
Molecular Weight: 72.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2-Epoxybutane is an epoxide. 1,2-Epoxybutane is primarily used as a stabilizer in chlorinated hydrocarbon solvents. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-epoxybutane in humans. Irritation and inflammation of the nasal passageways, lungs, and skin have been observed in animal studies following acute inhalation and dermal exposures. Chronic inhalation exposure of rats and mice to 1,2-epoxybutane causes degenerative lesions of the nasal cavity. In a National Toxicology Program (NTP) study, tumors of the nasal cavity and alveolar/bronchial tumors were produced in rats, while no tumors were observed in mice. The International Agency for Research on Cancer (IARC) has classified 1,2-epoxybutane as a Group 2B, possibly carcinogenic to humans. 1,2-butylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point near 0°F. Density about 6.9 lb / gal. Soluble in water. Boiling point near 140°F. Flammable over a wide range of vapor-air concentrations. May polymerize with the evolution of heat and possible rupture of container if contaminated. Vapors irritate eyes, skin and respiratory system. Prolonged contact with skin may cause in delayed burns. Vapors are heavier than air. Used as an intermediate to make various polymers. Chemicals that polymerize are often stabilized by refrigeration. |
|---|---|
| CAS No. | 106-88-7 |
| Molecular Formula | C4H8O |
| Molecular Weight | 72.11 g/mol |
| IUPAC Name | 2-ethyloxirane |
| Standard InChI | InChI=1S/C4H8O/c1-2-4-3-5-4/h4H,2-3H2,1H3 |
| Standard InChI Key | RBACIKXCRWGCBB-UHFFFAOYSA-N |
| SMILES | CCC1CO1 |
| Canonical SMILES | CCC1CO1 |
| Boiling Point | 145 °F at 760 mm Hg (NTP, 1992) 63.3 °C 63.4 °C |
| Colorform | Colorless liquid |
| Flash Point | 10 °F (NTP, 1992) -7 °F (-22 °C) (closed cup) -22 °C c.c. |
| Melting Point | -76 °F (NTP, 1992) -150 °C |
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